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The following data is from a Phase 1b investigator-initiated trial presented at the ASCO 2025 Annual
Meeting [1] [2].

Trial Characteristic Details

Trial Phase Phase 1b (Dose Escalation)

Patient Population Heavily pre-treated mTNBC (median of 3 prior lines of chemotherapy) [1]
Primary Endpoint Safety, characterization of DLTs, determination of Recommended Phase 2

Dose (RP2D) [1]

Recommended Phase 2 Onvansertib 18 mg/m? in combination with paclitaxel [1]
Dose (RP2D)

Objective Response Rate 40% (2 confirmed and 2 unconfirmed partial responses among 10
(ORR) at RP2D patients) [1]

Key Efficacy Context Objective responses were observed only at the highest dose of
onvansertib; three of the four responses were in patients with prior
paclitaxel exposure [1].

Most Common Adverse Myelosuppression [1] [2]
Event
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Trial Characteristic Details
Overall Safety Profile The combination was well-tolerated with a "safe and manageable toxicity
profile” [1].

Experimental Protocol of the Key Trial

The data in the table above comes from a specific clinical study. Here is a detailed breakdown of its

methodology [1]:

e Study Design: This was a Phase 1b, dose-escalation study.
¢ Objective: To evaluate the safety, pharmacokinetics (how the body processes the drug), and
pharmacodynamics (the drug's effects on the body) of onvansertib in combination with paclitaxel.
¢ Intervention: Patients received onvansertib at varying doses in combination with paclitaxel. The
goal was to find the Recommended Phase 2 Dose (RP2D).
e Endpoints:
o Primary: Safety and determination of the RP2D.
o Secondary: Pharmacokinetics and pharmacodynamics of the drug combination.
¢ Response Criteria: Tumor responses were assessed using RECIST 1.1 criteria, a standard method
for measuring how well a cancer patient responds to treatment.

Mechanism of Action: Proposed Signhaling Pathway

The scientific rationale for combining onvansertib with paclitaxel involves targeting different processes in

cell division. The diagram below illustrates this proposed synergistic mechanism.
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Proposed Synergistic Mechanism of Onvansertib and Paclitaxel
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This diagram illustrates the hypothesized synergy: Paclitaxel forces cancer cells into mitotic arrest, while
Onvansertib simultaneously inhibits PLK1, a key enzyme for proper cell division. This one-two punch

disrupts the cancer cell's ability to manage this arrest, pushing it toward death [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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